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Compound of Interest

Compound Name: 3-Ethoxypentane

Cat. No.: B13972614 Get Quote

This document provides a comprehensive overview of the safety protocols and handling

procedures for 3-Ethoxypentane, intended for researchers, scientists, and professionals in

drug development. Adherence to these guidelines is critical for ensuring a safe laboratory

environment.

Hazard Identification and Classification
3-Ethoxypentane is classified as a hazardous substance. The primary risks associated with

this chemical are its high flammability and its harmful effects upon exposure.

GHS Hazard Classification:

Signal Word: Danger

Hazard Pictograms:

🔥 (Flame)

❗ (Exclamation Mark)

Hazard Statements:

H225: Highly flammable liquid and vapour.

H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled.
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Hazard Class Category Hazard Statement

Flammable Liquids Category 2
H225: Highly flammable liquid

and vapour

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Physical and Chemical Properties
The physical and chemical properties of 3-Ethoxypentane are essential for understanding its

behavior and potential hazards.

Property Value Source

Molecular Formula C₇H₁₆O [1][2][3]

Molecular Weight 116.20 g/mol [1][2]

Appearance Colorless liquid [4]

Boiling Point 109°C at 760 mmHg [2][3]

Melting Point -95.35°C (estimate) [2][3]

Flash Point 9°C [2][3]

Density 0.77 g/cm³ [2]

Vapor Pressure 29.6 mmHg at 25°C [2]

Handling and Storage Procedures
3.1. Safe Handling Protocol

Proper handling techniques are crucial to minimize exposure and prevent accidents.
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Ventilation: Always handle 3-Ethoxypentane in a well-ventilated area, preferably within a

certified chemical fume hood to minimize inhalation of vapours.[5][6]

Ignition Sources: Keep the chemical away from all sources of ignition, including heat, sparks,

open flames, and hot surfaces. Smoking is strictly prohibited in areas where this chemical is

handled or stored.

Static Discharge: Take precautionary measures against static discharge. Use explosion-proof

electrical, ventilating, and lighting equipment. Ensure containers and receiving equipment

are properly grounded and bonded.

Personal Practices: Avoid contact with skin and eyes.[5] Do not breathe mist or vapours. Do

not eat, drink, or smoke when using this product. Wash hands and any exposed skin

thoroughly after handling.[4]

Equipment: Use only non-sparking tools.

3.2. Storage Protocol

Correct storage is vital for maintaining the chemical's stability and preventing hazardous

situations.

Container: Keep the container tightly closed and stored in a dry, cool, and well-ventilated

place.[4]

Temperature: Store in a cool place.

Incompatible Materials: Store away from strong oxidizing agents.[4]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the final and most direct line of defense against chemical

exposure.[7] A hazard assessment should be conducted to determine the specific PPE required

for any operation involving 3-Ethoxypentane.[7][8]
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Protection Type Specification Rationale

Eye/Face Protection
Safety goggles or a face

shield.[6]

Protects against splashes and

vapours.[6]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene).[6]

Prevents skin contact and

absorption.[6]

Body Protection
Lab coat, apron, or coveralls.

[7]

Protects clothing and skin from

contamination.[7]

Respiratory Protection

Use only in a well-ventilated

area or fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator is

required.

Prevents inhalation of harmful

vapours.

First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure. Show the Safety Data

Sheet (SDS) to attending medical personnel.[5]

5.1. Inhalation Exposure

Move the exposed person to fresh air at once.[9]

If the person is not breathing, perform artificial respiration.[4]

If breathing is difficult, oxygen may be administered.

Keep the affected person warm and at rest.[9]

Seek immediate medical attention.[9]

5.2. Skin Contact

Immediately take off all contaminated clothing.

Rinse the skin with plenty of water/shower for at least 15 minutes.[10]
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Wash the affected area with soap and water.[9]

If skin irritation persists, consult a physician.[4]

Wash contaminated clothing before reuse.

5.3. Eye Contact

Immediately flush the eye(s) with plenty of water for at least 15 minutes, also under the

eyelids.[4][5][10]

Hold eyelids away from the eyeball to ensure all surfaces are washed thoroughly.[10]

If present, remove contact lenses after the initial flushing.[10]

Seek immediate medical attention.[5][10]

5.4. Ingestion

If swallowed, rinse the mouth with water.[5]

Immediately make the victim drink water (two glasses at most).

Do NOT induce vomiting.[11][12]

Never give anything by mouth to an unconscious person.[5][11]

Call a POISON CENTER or doctor immediately.

Fire Fighting Measures
Due to its high flammability, fires involving 3-Ethoxypentane require specific extinguishing

methods.

Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.[5]

Carbon dioxide (CO₂) is also effective.[5]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.
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Specific Hazards: Vapours may form explosive mixtures with air. Vapours are heavier than

air and may travel to a source of ignition and flash back.

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) for

firefighting if necessary.[5]

Accidental Release Measures (Spills)
A systematic approach is required to safely manage a spill of 3-Ethoxypentane.

Experimental Protocol for Spill Response:

Ensure Personal Safety: Evacuate non-essential personnel from the spill area.[5]

Control Ignition Sources: Immediately remove all sources of ignition.

Ventilate the Area: Ensure adequate ventilation.[5]

Don PPE: Put on the appropriate personal protective equipment as detailed in Section 4.[5]

Containment: Prevent the spill from entering drains or waterways.[5] Use a non-combustible

absorbent material like sand, earth, or vermiculite to contain the spill.

Cleanup: Carefully collect the absorbed material using non-sparking tools. Place the material

into a suitable, closed, and labeled container for disposal.[5]

Decontamination: Clean the spill area thoroughly with a suitable detergent and water.

Disposal: Dispose of the contaminated material as hazardous waste in accordance with

local, state, and federal regulations.
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Spill Occurs

Immediate Actions:
- Alert personnel in the area

- Eliminate all ignition sources

Don Appropriate PPE:
- Nitrile Gloves

- Safety Goggles / Face Shield
- Lab Coat

- Respirator (if ventilation is poor)

Contain Spill
Use non-combustible absorbent

(e.g., sand, vermiculite)

Clean Up Spill
Collect material with
non-sparking tools

Prepare for Disposal
Place in a sealed, labeled
hazardous waste container

Decontaminate
Clean spill area and all

equipment used

Response Complete

Click to download full resolution via product page

Caption: Workflow for Responding to a 3-Ethoxypentane Spill.
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Toxicological Information
The primary toxicological concern is acute toxicity through multiple routes of exposure.

Acute Toxicity: 3-Ethoxypentane is harmful if swallowed, inhaled, or in contact with skin.

Skin Corrosion/Irritation: May cause skin irritation.

Eye Damage/Irritation: May cause eye irritation.

Respiratory Irritation: Inhalation of vapours may cause respiratory tract irritation.[11]

Delayed Effects: It is important to review the Safety Data Sheet (SDS) to determine whether

to expect any delayed effects after exposure.[10]

Chronic Exposure: No specific data is available on the long-term effects of chronic exposure.

Standard chemical hygiene practices should be followed to minimize long-term exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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